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Introduction
The DnaC protein is a crucial component of the DNA replication machinery in Escherichia coli

and other bacteria. It functions as a helicase loader, forming a complex with the DnaB helicase

and facilitating its delivery to the replication origin.[1] This essential role in initiating DNA

synthesis makes DnaC a compelling target for the development of novel antimicrobial agents.

To enable detailed biochemical and structural studies, as well as for use in high-throughput

screening assays, a robust protocol for the purification of highly pure and active recombinant

DnaC protein is required.

This document provides a detailed protocol for the expression and purification of recombinant

E. coli DnaC protein with an N-terminal polyhistidine (His) tag. The purification strategy

employs a two-step chromatographic process: immobilized metal affinity chromatography

(IMAC) followed by a size-exclusion chromatography (SEC) polishing step. This method is

designed to yield a high-purity protein suitable for a wide range of downstream applications.

Data Presentation
The following table summarizes the expected quantitative data from a typical purification of His-

tagged DnaC protein from a 1-liter E. coli culture. Yields can vary depending on the expression

levels of the specific construct and the efficiency of each purification step.
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Purification Step Total Protein (mg) DnaC Protein (mg) Purity (%)

Cleared Lysate 1500 - 2500 20 - 40 ~1-2%

IMAC Elution 25 - 50 18 - 35 >90%

Size-Exclusion

Chromatography
15 - 30 14 - 28 >95%

Note: Total protein can be determined using a Bradford or BCA assay. DnaC protein amount

and purity are typically estimated by densitometry of Coomassie-stained SDS-PAGE gels.[2][3]

[4]

Signaling Pathway and Experimental Workflow
DnaC in DNA Replication Initiation
The DnaC protein plays a critical role in the early stages of DNA replication by loading the

DnaB helicase onto single-stranded DNA (ssDNA). This process is tightly regulated and

involves the formation of a stable DnaB-DnaC complex. The diagram below illustrates the key

interactions of DnaC in the initiation of DNA replication in E. coli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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